Cas no 1803274-65-8 (BAY-1436032)

• Product Name: BAY-1436032
• CAS No: 1803274-65-8
• MF: C₂₆H₃₀F₃N₃O₃
• MW: 489.529917240143
• MDL: MFCD31692133
• CID: 4615321
• PubChem ID: 118310260
• Update Time: 2025-06-03

BAY-1436032 Chemical and Physical Properties

Names and Identifiers

• 3-(2-((4-(trifluoromethoxy)phenyl)amino)-1-((1R,5R)-3,3,5-trimethylcyclohexyl)-1H-benzo[d]imidazol-5-yl)propanoic acid
• BAY 1436032
• BDBM404661
• NSC794487
• s8530
• BAY1436032
• SB19763
• US10344004, Test compound Table 3
• BAY-1436032
• AC-36182
• 3-(2-(4-(Trifluoromethoxy)phenylamino)-1-((1R,5R)-3,3,5-trimethylcyclohexyl)-1H-benzo[d]imidazol-5-yl)propanoic acid
• CHEMBL4206033
• 3-(2-{[4-(trifluoromethoxy)phenyl]amino}-1-[(1R,5R)-3,3,5-trimethylcyclohexyl]-1,3-benzodiazol-5-yl)propanoic acid
• 3-[2-[4-(trifluoromethoxy)anilino]-1-[(1R,5R)-3,3,5-trimethylcyclohexyl]benzimidazol-5-yl]propanoic acid
• 1803274-65-8
• MS-29100
• Pan-Mutant-IDH1 Inhibitor Bay-1436032
• 3-(2-((4-(Trifluoromethoxy)phenyl)amino)-1-((1R,5R)-3,3,5-trimethylcyclohexyl)-1H-benzo(d)imidazol-5-yl)propanoic Acid
• NSC-794487
• RNMAUIMMNAHKQR-QFBILLFUSA-N
• SCHEMBL17009632
• DA-61515
• HY-100020
• EX-A1606
• GLXC-15293
• CS-0017982
• G15940

• MDL： MFCD31692133
• Inchi： 1S/C26H30F3N3O3/c1-16-12-19(15-25(2,3)14-16)32-22-10-4-17(5-11-23(33)34)13-21(22)31-24(32)30-18-6-8-20(9-7-18)35-26(27,28)29/h4,6-10,13,16,19H,5,11-12,14-15H2,1-3H3,(H,30,31)(H,33,34)/t16-,19+/m0/s1
• InChI Key： RNMAUIMMNAHKQR-QFBILLFUSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC1=NC2C=C(CCC(=O)O)C=CC=2N1[C@@H]1C[C@H](C)CC(C)(C)C1)(F)F

Computed Properties

• Exact Mass: 489.22392631 g/mol
• Monoisotopic Mass: 489.22392631 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 76.4
• Molecular Weight: 489.5

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.0E-4 g/L) (25 ºC),

BAY-1436032 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on BAY-1436032

Recent Advances in the Study of BAY-1436032 (1803274-65-8): A Promising Therapeutic Agent in Chemical Biology and Medicine

The compound with the CAS number 1803274-65-8, commercially known as BAY-1436032, has recently emerged as a significant focus in chemical biology and pharmaceutical research. This small molecule inhibitor has shown considerable promise in targeting specific pathways involved in various diseases, particularly in oncology. Recent studies have shed light on its mechanism of action, pharmacokinetic properties, and potential therapeutic applications, making it a compelling subject for further investigation.

BAY-1436032 was initially developed as a selective inhibitor of mutant isocitrate dehydrogenase 1 (IDH1), which plays a crucial role in cellular metabolism and epigenetic regulation. Mutations in IDH1 are frequently observed in several cancers, including gliomas and acute myeloid leukemia (AML). The compound's ability to selectively target mutant IDH1 while sparing the wild-type enzyme has positioned it as a potential breakthrough in precision medicine for these malignancies.

Recent preclinical studies published in Nature Chemical Biology (2023) have demonstrated that BAY-1436032 effectively inhibits the production of the oncometabolite 2-hydroxyglutarate (2-HG) in IDH1-mutated cancer cells. The research team employed advanced crystallography techniques to elucidate the compound's binding mode, revealing a unique interaction with the mutant enzyme's active site. These structural insights provide valuable information for future drug optimization efforts.

In vivo studies using xenograft models have shown promising results, with BAY-1436032 demonstrating significant tumor growth inhibition at well-tolerated doses. Pharmacodynamic analyses revealed sustained suppression of 2-HG levels in tumor tissues, correlating with anti-tumor efficacy. Importantly, the compound exhibited favorable blood-brain barrier penetration, a critical factor for treating gliomas.

Current clinical development focuses on evaluating BAY-1436032 in phase I/II trials for IDH1-mutant solid tumors and hematological malignancies. Preliminary data presented at the 2023 American Society of Clinical Oncology (ASCO) annual meeting indicated acceptable safety profiles and early signs of clinical activity in patients with advanced glioma. Researchers are particularly optimistic about its potential in combination therapies with conventional chemotherapeutic agents.

From a chemical perspective, BAY-1436032 represents an interesting case of structure-activity relationship optimization. The compound's core structure (1803274-65-8) has undergone several iterations to improve potency, selectivity, and drug-like properties. Recent synthetic chemistry advances have enabled more efficient production routes, addressing previous challenges in large-scale synthesis.

Looking forward, researchers are exploring expanded applications of BAY-1436032 beyond oncology. Emerging evidence suggests that IDH1 mutations and metabolic dysregulation may play roles in other pathological conditions, opening new avenues for therapeutic intervention. Additionally, the compound's unique mechanism of action makes it a valuable tool for studying cancer metabolism and epigenetic regulation in basic research settings.

In conclusion, BAY-1436032 (1803274-65-8) represents a significant advancement in targeted cancer therapy with potential applications in multiple disease areas. As clinical trials progress and our understanding of its biological effects deepens, this compound may offer new hope for patients with IDH1-mutant cancers while contributing valuable insights to the field of chemical biology.